Cas no 1805369-06-5 (2-(Aminomethyl)-3-bromo-4-cyano-6-(difluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-3-bromo-4-cyano-6-(difluoromethyl)pyridine
• CAS No: 1805369-06-5
• MF: C₈H₆BrF₂N₃
• MW: 262.0541472435
• CID: 4859119
• Update Time: 2025-05-24

2-(Aminomethyl)-3-bromo-4-cyano-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-bromo-4-cyano-6-(difluoromethyl)pyridine

• Inchi： 1S/C8H6BrF2N3/c9-7-4(2-12)1-5(8(10)11)14-6(7)3-13/h1,8H,3,13H2
• InChI Key： DARMXGQFFLACSD-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(C(F)F)N=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 0.8
• Topological Polar Surface Area: 62.7

Additional information on 2-(Aminomethyl)-3-bromo-4-cyano-6-(difluoromethyl)pyridine

2-(Aminomethyl)-3-bromo-4-cyano-6-(difluoromethyl)pyridine: A Promising Compound in Pharmaceutical Research

2-(Aminomethyl)-3-bromo-4-cyano-6-(difluoromethyl)pyridine (CAS No. 1805369-06-5) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 2-(Aminomethyl)-3-bromo-4-cyano-6-(difluoromethyl)pyridine is characterized by the presence of a pyridine ring substituted with an aminomethyl group at the 2-position, a bromine atom at the 3-position, a cyano group at the 4-position, and a difluoromethyl group at the 6-position. This intricate arrangement of functional groups imparts the compound with a range of interesting chemical and biological properties.

Recent studies have highlighted the potential of 2-(Aminomethyl)-3-bromo-4-cyano-6-(difluoromethyl)pyridine in various therapeutic areas. One notable application is its use as a lead compound in the development of new anticancer drugs. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent cytotoxic activity against several cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its anticancer properties, 2-(Aminomethyl)-3-bromo-4-cyano-6-(difluoromethyl)pyridine has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. These findings suggest that 2-(Aminomethyl)-3-bromo-4-cyano-6-(difluoromethyl)pyridine could be a valuable candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 2-(Aminomethyl)-3-bromo-4-cyano-6-(difluoromethyl)pyridine have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a therapeutic agent. Its high oral bioavailability and low toxicity in animal models are particularly promising attributes that support its potential for clinical translation.

To further explore the therapeutic potential of 2-(Aminomethyl)-3-bromo-4-cyano-6-(difluoromethyl)pyridine, several research groups have initiated preclinical studies to evaluate its efficacy in various disease models. These studies aim to provide a comprehensive understanding of the compound's mechanism of action, safety profile, and potential side effects. Preliminary results from these studies have been encouraging, with many researchers expressing optimism about the future prospects of this compound.

In conclusion, 2-(Aminomethyl)-3-bromo-4-cyano-6-(difluoromethyl)pyridine (CAS No. 1805369-06-5) is an intriguing compound with significant potential in pharmaceutical research. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of new therapeutic agents targeting cancer, inflammation, and other diseases. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications.